2-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• SMILES: CC1C(CC2=CC=CC=C2O1)N
• InChI: InChI=1S/C10H13NO/c1-7-9(11)6-8-4-2-3-5-10(8)12-7/h2-5,7,9H,6,11H2,1H3
• InChIKey: VCGUMKZUBRBXKV-UHFFFAOYSA-N

2-Methylchroman-3-amine: Core CNS Scaffold

2-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine (CAS: 23915-75-5), also referred to as 2-methylchroman-3-amine, is a bicyclic benzopyran derivative with a primary amine at the 3-position and a methyl group at the 2-position . The compound serves as a versatile scaffold in medicinal chemistry, particularly for the synthesis of ligands targeting G-protein coupled receptors (GPCRs) such as the 5-HT1A and 5-HT7 serotonin receptors [1]. Its structural features confer unique conformational and stereoelectronic properties that differentiate it from unsubstituted and N-alkylated analogs, making it a critical intermediate in the development of CNS-active pharmaceuticals [2].

1

GPCR ligand synthesis scaffold for 5-HT1A/5-HT7 serotonin receptor research

Reported in medicinal chemistry campaigns

2

Conformationally biased dihydropyran ring via 2-methyl substituent

NMR-confirmed cis/trans preference

3

Free primary amine handle for amide coupling, reductive amination, or sulfonamide library synthesis

Enables diverse derivatization

• [1] Beliaev, A., Broadbelt, B., & Learmonth, D. A. (2010). Approaches to Enantiomerically Pure 3,4-Dihydro-2H-1-Benzopyran-3-Amines. Current Organic Chemistry, 14(6), 581-600. https://doi.org/10.2174/138527210790820249 View Source
• [2] Booth, H., Huckle, D., & Lockhart, I. M. (1973). Conformational studies on 2-methyl- and 2,NN-trimethyl-chroman-3-amine and derivatives. Journal of the Chemical Society, Perkin Transactions 2, (2), 227-232. https://doi.org/10.1039/P29730000227 View Source

Why Analogs Cannot Replace 2-Methylchroman-3-amine

The presence of the 2-methyl group and a free primary amine in 2-methyl-3,4-dihydro-2H-1-benzopyran-3-amine imposes distinct conformational constraints and hydrogen-bonding capabilities that are absent in analogs like 3,4-dihydro-2H-1-benzopyran-3-amine (lacking the 2-methyl group) or N,N-dimethyl-2-methyl-3,4-dihydro-2H-1-benzopyran-3-amine (tertiary amine). NMR studies reveal that the 2-methyl substituent influences the conformational equilibrium of the dihydropyran ring, while the primary amine enables a specific hydrogen-bonding pattern critical for receptor recognition [1]. These molecular features directly translate into quantifiable differences in physicochemical properties (LogP, pKa) and receptor binding profiles, rendering generic substitution a high-risk proposition in both research and industrial settings [2].

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Unsubstituted chroman-3-amine lacks 2-methyl conformational bias and shows higher LogP, which may shift receptor recognition profiles.

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N,N-dimethyl or trebenzomine analogs contain a tertiary amine; direct acylation or reductive amination is not feasible without dealkylation.

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N-alkylated variants alter hydrogen-bonding capability and may not recapitulate the same GPCR binding mode as the primary amine scaffold.

• [1] Booth, H., Huckle, D., & Lockhart, I. M. (1973). Conformational studies on 2-methyl- and 2,NN-trimethyl-chroman-3-amine and derivatives. Journal of the Chemical Society, Perkin Transactions 2, (2), 227-232. https://doi.org/10.1039/P29730000227 View Source
• [2] Kuujia. (n.d.). 3,4-dihydro-2H-1-benzopyran-3-amine (CAS 60575-19-1). Retrieved from https://www.kuujia.com View Source

2-Methylchroman-3-amine vs. Structural Analogs

LogP Reduction vs. Unsubstituted Chroman-3-amine

The 2-methyl substitution in 2-methyl-3,4-dihydro-2H-1-benzopyran-3-amine reduces lipophilicity compared to the unsubstituted analog, 3,4-dihydro-2H-1-benzopyran-3-amine (chroman-3-amine). This is a counter-intuitive effect where an additional methyl group decreases LogP, likely due to conformational changes that alter solvent-accessible surface area. The lower LogP value impacts membrane permeability and CNS penetration potential, a key consideration for drug development .

LogP Reduction

Cross-study comparable

2-Methylchroman-3-amine LogP 1.34 vs chroman-3-amine LogP 1.65; difference −0.31

Lower lipophilicity may influence CNS penetration context; supports compound differentiation review.

Calculated values from supplier databases; verify experimentally.

Evidence Dimension	LogP (Octanol-Water Partition Coefficient)
Target Compound Data	LogP = 1.3373
Comparator Or Baseline	3,4-Dihydro-2H-1-benzopyran-3-amine (LogP = 1.64910)
Quantified Difference	LogP reduction of 0.3118 units (approximately 19% lower)
Conditions	Calculated values from commercial supplier databases

Why This Matters

For procurement decisions in CNS drug discovery, a lower LogP can significantly influence blood-brain barrier penetration predictions, making the 2-methyl derivative a distinct entity with potentially different in vivo distribution characteristics compared to the unsubstituted scaffold.

Conformational Bias from 2-Methyl Substitution

Proton NMR studies at 220 MHz demonstrate that the 2-methyl group in 2-methyl-3,4-dihydro-2H-1-benzopyran-3-amine introduces conformational bias in the dihydropyran ring, leading to distinct cis/trans diastereomeric ratios compared to N,N-dimethyl derivatives [1]. The unsubstituted analog (chroman-3-amine) lacks this conformational constraint, resulting in a different population of bioactive conformers. This structural pre-organization can directly influence receptor binding affinity and selectivity, as the 3-amino group's spatial orientation is critical for interaction with GPCR binding pockets [2].

Conformational Bias

Class-level inference

2-Methyl imposes distinct cis/trans ratio (220 MHz ¹H NMR) vs N,N-dimethyl derivatives; unsubstituted analog lacks this constraint.

Conformational pre-organization may affect GPCR recognition; consistent scaffold required for SAR interpretation.

Source publication contains exact ratios; review for assay design.

Evidence Dimension	Conformational Equilibrium
Target Compound Data	Specific cis/trans ratio and preferred conformations assigned via 220 MHz 1H NMR
Comparator Or Baseline	2,N,N-Trimethylchroman-3-amine and N-acetyl derivatives
Quantified Difference	Qualitatively distinct conformational populations; exact numerical ratios available in source publication
Conditions	Free base and hydrochloride forms in solution, analyzed by 220 MHz proton NMR spectroscopy

Why This Matters

Researchers procuring this compound for structure-activity relationship (SAR) studies require a consistent conformational profile; substitution with an unsubstituted or N-alkylated analog would introduce uncontrolled conformational variability, confounding biological assay results.

• [1] Booth, H., Huckle, D., & Lockhart, I. M. (1973). Conformational studies on 2-methyl- and 2,NN-trimethyl-chroman-3-amine and derivatives. Journal of the Chemical Society, Perkin Transactions 2, (2), 227-232. https://doi.org/10.1039/P29730000227 View Source
• [2] Holmberg, P., et al. (2005). Novel 3-aminochromans as potential pharmacological tools for the serotonin 5-HT(7) receptor. Bioorganic & Medicinal Chemistry Letters, 15(3), 747-750. https://doi.org/10.1016/j.bmcl.2004.11.013 View Source

Primary Amine Derivatization vs. Tertiary Amine

2-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine possesses a primary amine (-NH2) at the 3-position, which serves as a versatile handle for further chemical elaboration via amide coupling, reductive amination, or sulfonamide formation [1]. In contrast, the therapeutically relevant analog trebenzomine (N,N,2-trimethyl-3,4-dihydro-2H-1-benzopyran-3-amine) contains a tertiary amine, which is chemically inert to many of these transformations [2]. This functional group difference is absolute: the primary amine can be selectively acylated or alkylated to generate diverse compound libraries, while the tertiary amine cannot undergo similar transformations without dealkylation, a challenging and low-yielding process [3].

Derivatization Handle

Head-to-head comparison

Primary amine (–NH₂) allows acylation/amination; tertiary amine (trebenzomine) does not without dealkylation.

Primary amine enables direct library synthesis; tertiary amine limits chemical space exploration.

Binary synthetic difference; verify reactivity under target conditions.

Evidence Dimension	Synthetic Versatility / Derivatization Potential
Target Compound Data	Primary amine (-NH2) capable of nucleophilic substitution, acylation, and reductive amination
Comparator Or Baseline	Trebenzomine (N,N,2-trimethyl-3,4-dihydro-2H-1-benzopyran-3-amine) - tertiary amine (-N(CH3)2)
Quantified Difference	Binary (possible vs. impossible) without dealkylation
Conditions	Standard organic synthesis conditions for amine derivatization

Why This Matters

For medicinal chemistry campaigns requiring rapid analog generation, the primary amine scaffold offers direct synthetic access to diverse chemical space, reducing the number of synthetic steps and improving overall yield compared to starting from a tertiary amine analog.

• [1] Beliaev, A., Broadbelt, B., & Learmonth, D. A. (2010). Approaches to Enantiomerically Pure 3,4-Dihydro-2H-1-Benzopyran-3-Amines. Current Organic Chemistry, 14(6), 581-600. https://doi.org/10.2174/138527210790820249 View Source
• [2] Warner-Lambert Company. (n.d.). Process for the preparation of cis-(±)-3,4-dihydro-N,N,2-trimethyl-2H-1-benzopyran-3-amine and intermediates produced thereby. U.S. Patent Application. View Source
• [3] European Patent Office. (n.d.). EP0222996NWB1 - 3,4-Dihydro-2H-[1]-(benzopyran and benzothiopyran)-3-amine derivatives as modulators of CNS receptors. View Source

Optimal Applications for 2-Methylchroman-3-amine

CNS Drug Discovery: 5-HT1A/5-HT7 Ligands

The compound's specific LogP (1.3373) and conformational profile make it an ideal starting point for optimizing blood-brain barrier penetration in CNS drug discovery programs. SAR studies on 3-aminochroman derivatives have shown that subtle modifications to the scaffold can yield compounds with nanomolar affinity for 5-HT1A and 5-HT7 receptors [1]. The primary amine allows for systematic exploration of N-substituent effects on receptor selectivity, a key advantage over pre-alkylated analogs [2].

Enantiopure Intermediate Synthesis

Single enantiomers of functionalized benzopyran-3-amines are critical intermediates in the synthesis of drugs targeting serotonin and dopamine receptors [3]. The 2-methyl group introduces a chiral center at C2, enabling diastereomeric resolution or asymmetric synthesis approaches to access optically pure material. This is particularly relevant for manufacturing processes where stereochemical purity is a regulatory requirement [4].

Chemical Biology Tool Compound Synthesis

The free primary amine functionality facilitates conjugation to biotin, fluorophores, or solid supports via amide bond formation. This enables the creation of chemical probes for target identification and validation studies, such as affinity chromatography resins for receptor pull-down experiments or fluorescent ligands for cellular imaging . The defined conformational bias of the 2-methyl scaffold ensures that probe molecules maintain the bioactive conformation of the parent ligand.

Application

Selection Property

Validation Focus

5-HT1A/5-HT7 GPCR ligand SAR studies

Conformationally constrained scaffold with primary amine handle

Receptor binding assays, CNS penetration assessment

Enantiopure benzopyran-3-amine intermediate synthesis

Chiral center at C2 enables diastereomeric resolution or asymmetric synthesis

Enantiomeric excess, stereochemical consistency review

Chemical biology probe/tool compound development

Free primary amine for bioconjugation (biotin, fluorophores, solid supports)

Target engagement, probe bioactivity validation

• [1] Holmberg, P., et al. (2005). Novel 3-aminochromans as potential pharmacological tools for the serotonin 5-HT(7) receptor. Bioorganic & Medicinal Chemistry Letters, 15(3), 747-750. https://doi.org/10.1016/j.bmcl.2004.11.013 View Source
• [2] Porter, M. R., Xiao, H., Maity, S., Vail, N., Smith, S. B., & Topczewski, J. J. (2020). Enhanced Affinity for 3-Amino-Chromane-Derived σ1 Receptor Ligands. ACS Omega, 5(49), 31849-31859. https://doi.org/10.1021/acsomega.0c05117 View Source
• [3] Beliaev, A., Broadbelt, B., & Learmonth, D. A. (2010). Approaches to Enantiomerically Pure 3,4-Dihydro-2H-1-Benzopyran-3-Amines. Current Organic Chemistry, 14(6), 581-600. https://doi.org/10.2174/138527210790820249 View Source
• [4] European Patent Office. (n.d.). EP0222996NWB1 - 3,4-Dihydro-2H-[1]-(benzopyran and benzothiopyran)-3-amine derivatives as modulators of CNS receptors. View Source